Cas no 82090-52-6 ({imidazo[1,2-a]pyridin-2-yl}methanol)

{Imidazo[1,2-a]pyridin-2-yl}methanol is a heterocyclic compound featuring an imidazo[1,2-a]pyridine core with a hydroxymethyl substituent at the 2-position. This structure serves as a versatile intermediate in medicinal chemistry and organic synthesis, particularly in the development of bioactive molecules. Its fused bicyclic system enhances binding affinity in pharmaceutical applications, while the hydroxymethyl group offers functionalization potential for further derivatization. The compound is valued for its stability and compatibility with diverse reaction conditions, making it suitable for constructing complex scaffolds. Its utility spans drug discovery, agrochemical research, and materials science, where precise molecular modifications are critical. Proper handling and storage under inert conditions are recommended to maintain integrity.
{imidazo[1,2-a]pyridin-2-yl}methanol structure
82090-52-6 structure
Product Name:{imidazo[1,2-a]pyridin-2-yl}methanol
CAS No:82090-52-6
MF:C8H8N2O
MW:148.16192150116
MDL:MFCD06797471
CID:720505
PubChem ID:329826511
Update Time:2025-05-28

{imidazo[1,2-a]pyridin-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyridine-2-methanol
    • Imidazo[1,2-a]pyridin-2-ylmethanol
    • (H-Imidazo[1,2-a]pyridin-2-yl)methanol
    • 2-(HYDROXYMETHYL)IMIDAZO[1,2-A]PYRIDINE
    • {imidazo[1,2-a]pyridin-2-yl}methanol
    • imidazo(1,2-a]-pyridin-2-ylmethanol
    • imidazo[1,2-a]-pyridin-2-ylmethanol
    • 4-hydroimidazo[1,2-a]pyridin-2-ylmethan-1-ol
    • ROPHYEIJSUUKEO-UHFFFAOYSA-N
    • SBB054872
    • KM2103
    • CH0083
    • Imidazo[1,2-a]pyridine-2-ylmethanol
    • I
    • Z228586390
    • DTXSID60383760
    • Imidazo[1,2-a]pyridin-2-yl-methanol
    • 82090-52-6
    • FG-0428
    • J-502072
    • 2-hydroxymethyl-imidazo[1,2-a]pyridine
    • Imidazo [1,2-a]pyridin-2-ylmethanol
    • CS-D0301
    • imidazo [1,2-a]-pyridin-2-ylmethanol
    • SY034790
    • AKOS000125181
    • SCHEMBL102061
    • EN300-44125
    • Imidazo[1,2-a]pyridin-2-ylmethanol, AldrichCPR
    • MFCD06797471
    • MDL： MFCD06797471
    • Inchi： 1S/C8H8N2O/c11-6-7-5-10-4-2-1-3-8(10)9-7/h1-5,11H,6H2
    • InChI Key： ROPHYEIJSUUKEO-UHFFFAOYSA-N
    • SMILES： OCC1=CN2C(C=CC=C2)=N1

Computed Properties

  • Exact Mass: 148.06400
  • Monoisotopic Mass: 148.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.5
  • XLogP3: 0.9

Experimental Properties

  • Melting Point: 102-103 ºC
  • PSA: 37.53000
  • LogP: 0.82660

{imidazo[1,2-a]pyridin-2-yl}methanol Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：NONH for all modes of transport
  • Hazard Category Code： R36/37/38
  • Safety Instruction： S22; S26; S36/37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

{imidazo[1,2-a]pyridin-2-yl}methanol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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{imidazo[1,2-a]pyridin-2-yl}methanol Production Method

Production Method 1

70-23-5 70-23-5
82090-52-6 82090-52-6
Reaction Conditions
1.1 Solvents: Ethanol ;  1 h, reflux
2.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  rt → 0 °C; 0 °C; 1 h, 0 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  10 min, rt
2.3 Reagents: Sodium bicarbonate Solvents: Water ;  basified, rt
Reference
Discovery of Imidazopyridine Derivatives as Highly Potent Respiratory Syncytial Virus Fusion Inhibitors
Feng, Song; et al, ACS Medicinal Chemistry Letters, 2015, 6(3), 359-362

{imidazo[1,2-a]pyridin-2-yl}methanol Raw materials

{imidazo[1,2-a]pyridin-2-yl}methanol Preparation Products

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